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Compound of Interest

Compound Name: Boc-Tdf-OH

Cat. No.: B2444152 Get Quote

Following a comprehensive review of scientific and biochemical databases, it has been

determined that there is no standard or commonly recognized amino acid referred to by the

abbreviation "Tdf." The 20 standard amino acids are the well-established building blocks of

proteins, and while numerous non-standard amino acids exist, "Tdf" does not correspond to a

known molecule in this category.

It is possible that "Tdf" is a non-standard abbreviation, a proprietary name for a compound, or

an acronym for a different type of biological molecule. Investigations into these possibilities

have revealed a few instances of the acronym "TDF" in biological contexts, but none refer to a

distinct amino acid.

"TDF" as an Acronym for Other Molecules:

Tenofovir Disoproxil Fumarate (TDF): This is a widely used antiretroviral medication for the

treatment of HIV-1 infection and chronic hepatitis B.[1] TDF is a prodrug that is converted in

the body to its active form, tenofovir.[1] It is a nucleotide analog reverse transcriptase

inhibitor, not an amino acid.[2][3]

Tumor Differentiation Factor (TDF): This refers to a protein produced by the pituitary gland

that is involved in the differentiation of certain cancer cells, particularly breast and prostate

cancer cells.[4] A patent application also describes tissue differentiation factor (TDF)

analogs.[5] This "TDF" is a polypeptide, a chain of amino acids, not a single amino acid itself.

[4] The recombinant TDF protein is composed of a 108-amino-acid polypeptide.[4]
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Given the lack of evidence for a "Tdf amino acid," it is not possible to provide the requested in-

depth technical guide, including quantitative data, experimental protocols, and signaling

pathway diagrams. The core subject of the request does not appear to be a recognized entity in

the field of biochemistry or drug development.

For researchers, scientists, and drug development professionals, it is crucial to use standard

nomenclature to ensure clarity and precision in scientific communication. Information on the 20

standard amino acids, as well as numerous non-standard amino acids, is widely available in

biochemical literature and databases.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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